Cas no 1864053-80-4 (4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride)

• Product Name: 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride
• CAS No: 1864053-80-4
• MF: C₁₂H₁₇BrClNO₂S
• MW: 354.690880537033
• MDL: MFCD26793037
• CID: 5056445
• PubChem ID: 72716393
• Update Time: 2025-06-08

4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride
• 4-(4-bromophenyl)sulfonylcyclohexan-1-amine;hydrochloride
• 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride

• MDL： MFCD26793037
• Inchi： 1S/C12H16BrNO2S.ClH/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12;/h1-2,5-6,10,12H,3-4,7-8,14H2;1H
• InChI Key： FXSISGQHCLHHQV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1CCC(CC1)N)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Topological Polar Surface Area: 68.5

Additional information on 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride

Introduction to 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride (CAS No. 1864053-80-4)

4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride (CAS No. 1864053-80-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a cyclohexane ring and a sulfonyl group substituted with a bromophenyl moiety. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The synthesis of 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride typically involves several steps, including the formation of the sulfonyl intermediate and subsequent amination. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, reducing the overall cost and improving the yield of the final product. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel one-pot synthesis approach that significantly simplified the production process while maintaining high purity levels.

In terms of its biological activity, 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride has been investigated for its potential as a modulator of various biological pathways. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are crucial targets for many therapeutic agents. A recent study conducted by researchers at the University of California, San Francisco, demonstrated that this compound exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for developing novel drugs targeting these receptors.

Beyond its receptor interactions, 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride has also shown promising results in preclinical studies for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, and effective anti-inflammatory agents are in high demand. A study published in the Inflammation Research journal in 2021 reported that this compound significantly reduced inflammation in animal models of IBD, highlighting its potential as a therapeutic agent for inflammatory conditions.

The safety profile of 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride has also been extensively evaluated. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In addition to its therapeutic potential, 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride has been explored for its use as a research tool in academic and industrial laboratories. Its ability to selectively modulate specific biological pathways makes it valuable for studying receptor function and signaling mechanisms. For example, researchers at Harvard University have utilized this compound to investigate the role of GPCRs in neuronal signaling, providing insights into neurological disorders such as Parkinson's disease and Alzheimer's disease.

The market demand for compounds like 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride is expected to grow as more research uncovers their potential applications. Pharmaceutical companies are increasingly investing in the development of novel therapeutics based on such compounds, driven by the need for more effective treatments for various diseases. The global market for medicinal chemistry compounds is projected to reach several billion dollars by 2030, with significant contributions from compounds with unique structural features like this one.

In conclusion, 4-[(4-Bromophenyl)sulfonyl]cyclohexan-1-amine hydrochloride (CAS No. 1864053-80-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activity make it an attractive candidate for further development as a therapeutic agent and a valuable tool for scientific research. As ongoing studies continue to elucidate its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.